Cas no 191354-42-4 (1,3-Butanediol,4-bromo-, (3S)-)

• Product Name: 1,3-Butanediol,4-bromo-, (3S)-
• CAS No: 191354-42-4
• MF: C₄H₉BrO₂
• MW: 169.017060995102
• CID: 137498
• PubChem ID: 25261294
• Update Time: 2025-04-19

1,3-Butanediol,4-bromo-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol,4-bromo-, (3S)-
• 1,3-BUTANEDIOL, 4-BROMO, (S)
• (S)-4-broMobutane-1,3-diol
• (S)-4-BROMO-1,3-BUTANEDIOL
• (3S)-4-BROMOBUTANE-1,3-DIOL
• 1,3-Butanediol, 4-bromo-, (3S)-
• 191354-42-4
• SCHEMBL4917221
• AKOS006273117

• Inchi： 1S/C4H9BrO2/c5-3-4(7)1-2-6/h4,6-7H,1-3H2/t4-/m0/s1
• InChI Key： QCNUSBDGDRMPKD-BYPYZUCNSA-N
• SMILES： BrC[C@H](CCO)O

Computed Properties

• Exact Mass: 167.97857
• Monoisotopic Mass: 167.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 0.12460